(1Z)-8-ethyl-4,4-dimethyl-6-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-1-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one

• Molecular Formula: C22H20N4O2S4
• Molecular Weight: 500.7 g/mol
• IUPAC Name: (5Z)-5-[6-ethyl-11,11-dimethyl-9-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-3-ylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H20N4O2S4/c1-5-11-6-13-12(9-30-21-25-24-10(2)31-21)8-22(3,4)26-16(13)14(7-11)15(19(26)28)17-18(27)23-20(29)32-17/h6-8H,5,9H2,1-4H3,(H,23,27,29)/b17-15-
• InChI Key: IKFVTPYYYXWEBK-ICFOKQHNSA-N
• Isomeric SMILES: CCC1=CC2=C3C(=C1)/C(=C/4\C(=O)NC(=S)S4)/C(=O)N3C(C=C2CSC5=NN=C(S5)C)(C)C
• Canonical SMILES: CCC1=CC2=C3C(=C1)C(=C4C(=O)NC(=S)S4)C(=O)N3C(C=C2CSC5=NN=C(S5)C)(C)C

Description

The compound 5-[8-ETHYL-4,4-DIMETHYL-6-{[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]METHYL}-2-OXO-4H-PYRROLO[3,2,1-IJ]QUINOLIN-1(2H)-YLIDEN]-2-THIOXO-1,3-THIAZOLAN-4-ONE is a complex organic molecule with a unique structure that includes multiple heterocyclic rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps, starting with the preparation of the core heterocyclic structures. The key steps include:

Formation of the Pyrroloquinoline Core: This can be achieved through a series of cyclization reactions involving appropriate starting materials such as substituted anilines and aldehydes.

Introduction of the Thiadiazole Moiety: This involves the reaction of the pyrroloquinoline intermediate with thiadiazole precursors under specific conditions, such as the use of sulfur-containing reagents and catalysts.

Final Assembly: The final step involves the coupling of the thiadiazole-substituted pyrroloquinoline with a thiazolone derivative, typically under conditions that promote the formation of the desired ylidene linkage.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize the use of hazardous reagents. This could include the use of continuous flow reactors and green chemistry principles to enhance the efficiency and sustainability of the process.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various types of chemical reactions, including:

Oxidation: The presence of sulfur atoms makes the compound susceptible to oxidation, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups or the heterocyclic rings, potentially leading to the formation of alcohols or reduced heterocycles.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the positions adjacent to the heteroatoms.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution Reagents: Halogenating agents, nucleophiles such as amines or thiols.

Major Products

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Alcohols, reduced heterocycles.

Substitution Products: Halogenated derivatives, substituted heterocycles.

Scientific Research Applications

The compound has several scientific research applications, including:

Medicinal Chemistry: Potential use as a lead compound for the development of new drugs targeting specific enzymes or receptors.

Biological Studies: Investigation of its biological activity, including antimicrobial, anticancer, and anti-inflammatory properties.

Materials Science: Use as a building block for the synthesis of advanced materials with unique electronic or optical properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of multiple heterocyclic rings and sulfur atoms allows it to form strong interactions with biological macromolecules, potentially inhibiting their activity or altering their function. The exact pathways involved would depend on the specific biological context and the nature of the target.

Comparison with Similar Compounds

Similar Compounds

1,3,4-Thiadiazole Derivatives: These compounds share the thiadiazole moiety and exhibit similar biological activities.

Pyrroloquinoline Derivatives: Compounds with the pyrroloquinoline core are known for their diverse pharmacological properties.

Uniqueness

The uniqueness of 5-[8-ETHYL-4,4-DIMETHYL-6-{[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]METHYL}-2-OXO-4H-PYRROLO[3,2,1-IJ]QUINOLIN-1(2H)-YLIDEN]-2-THIOXO-1,3-THIAZOLAN-4-ONE lies in its complex structure, which combines multiple pharmacophores into a single molecule. This structural complexity may confer unique biological activities and make it a valuable scaffold for drug discovery and development.